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Compound of Interest

Compound Name: AF488 Dbco

Cat. No.: B12370284

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage
conditions of AF488-DBCO (Alexa Fluor™ 488 DIBO alkyne), a key reagent in copper-free click
chemistry. Understanding these parameters is critical for the successful design and execution
of experiments in bioconjugation, imaging, and drug development.

Core Properties of AF488-DBCO

AF488-DBCO is a bright, photostable, and water-soluble green fluorescent dye functionalized
with a dibenzocyclooctyne (DBCO) group. The DBCO moiety allows for strain-promoted
alkyne-azide cycloaddition (SPAAC), a bioorthogonal reaction that enables the covalent
labeling of azide-modified biomolecules in the absence of a cytotoxic copper catalyst.

Solubility

The solubility of AF488-DBCO is a critical factor for the preparation of stock solutions and for
ensuring optimal performance in labeling reactions. While qualitatively described as soluble in
water, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), quantitative data is most
readily available for DMSO.

Table 1: Quantitative Solubility of AF488-DBCO
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. Molar
Concentration .
Solvent Concentration Notes

(mg/mL) (mM)

May require
sonication and
warming to fully
dissolve. Itis

DMSO 4.68[1] 5.00[1]
recommended to use
fresh, anhydrous
DMSO as the solvent

is hygroscopic.[1]

AF488 is a sulfonated

rhodamine, which
Water-soluble[2][3][4] -~ ) )
Water 5] Not specified contributes to its
hydrophilicity and

water solubility.[2]

No quantitative limit is
N specified in readily
DMF Soluble[2][4][5][6] Not specified ]
available

documentation.

No quantitative limit is
- specified in readily
Methanol Soluble[2][5] Not specified )
available

documentation.

Storage and Stability

Proper storage of AF488-DBCO is essential to maintain its reactivity and fluorescence
properties. The compound is sensitive to light and moisture.

Table 2: Recommended Storage Conditions for AF488-DBCO
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Form Temperature Conditions Shelf Life

) Protect from light,
Solid -20°C[2][4][6] ] 12-24 months[2][5]
desiccate.[2][5]

) Shorter-term; for
) Protect from light, )
In Solution (DMSO or ) ] optimal performance,
-20°C aliquot to avoid
DMF) use freshly prepared
freeze-thaw cycles. )
solutions.

Note on Shipping: AF488-DBCO is typically shipped at ambient temperature and is stable for
up to three weeks under these conditions.[2][5]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of AF488-
DBCO in DMSO

This protocol provides a method for preparing a concentrated stock solution of AF488-DBCO,
which can then be diluted for use in labeling experiments.

Materials:

AF488-DBCO (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge

Pipettes and sterile pipette tips
Procedure:

o Equilibration: Allow the vial of solid AF488-DBCO to equilibrate to room temperature before
opening to prevent moisture condensation.
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e Solvent Addition: To prepare a 10 mM solution, add the appropriate volume of anhydrous
DMSO to the vial. For 1 mg of AF488-DBCO, this volume is typically 126 pL.[7]

 Dissolution: Vortex the vial thoroughly to dissolve the solid. Gentle warming and brief
sonication may be used to aid dissolution if necessary.[1]

o Centrifugation: Briefly centrifuge the vial to collect the solution at the bottom.

o Storage: The stock solution can be stored at -20°C, protected from light. It is advisable to
aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles.

Visualizing the AF488-DBCO Workflow

The following diagram illustrates the key steps in handling and utilizing AF488-DBCO, from
receiving the compound to its application in a typical bioconjugation experiment.

Storage & Preparation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. lumiprobe.com [lumiprobe.com]

» 3. vectorlabs.com [vectorlabs.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.baseclick.eu/product/dbco-af488/
https://www.medchemexpress.com/af488-dbco.html
https://www.benchchem.com/product/b12370284?utm_src=pdf-body-img
https://www.benchchem.com/product/b12370284?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/af488-dbco.html
https://www.lumiprobe.com/p/af-488-dbco-5
https://vectorlabs.com/products/azdye-488-dbco/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. vectorlabs.com [vectorlabs.com]

5. lunanano.ca [lunanano.ca]

6. DBCO-AZDye488, DBCO-containing Fluorescent Dyes - Jena Bioscience
[[enabioscience.com]

7. DBCO-AF488 [baseclick.eu]

To cite this document: BenchChem. [AF488-DBCO: A Technical Guide to Solubility and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370284#af488-dbco-solubility-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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